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Compound of Interest

Compound Name: SB 258719 hydrochloride

Cat. No.: B560243

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and
administration of SB 258719 hydrochloride, a selective 5-HT7 receptor antagonist. The
following guidelines are intended to support preclinical research applications by ensuring
consistent and effective delivery of the compound.

Compound Properties

SB 258719 hydrochloride is a selective antagonist of the 5-HT7 receptor, demonstrating over
100-fold selectivity compared to a range of other receptors. It is a valuable tool for investigating
the physiological and pathological roles of the 5-HT7 receptor.

Property Value Source
Molecular Weight 374.97 g/mol
Formula C1sH30N202S.HCI
Purity >99%

B Soluble to 100 mM in water
Solubility

and DMSO

Storage Desiccate at room temperature
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Recommended Vehicles for Administration

The selection of an appropriate vehicle is critical for ensuring the solubility, stability, and
bioavailability of SB 258719 hydrochloride for both in vitro and in vivo studies. Based on the
compound's properties and established research practices, several vehicle options are
recommended.

In Vitro Applications

For cell-based assays, direct dissolution in an appropriate cell culture medium is often feasible,
especially at lower concentrations. However, for higher concentrations, a stock solution in
dimethyl sulfoxide (DMSO) is recommended.

e Primary Recommended Vehicle: Dimethyl sulfoxide (DMSO)
o Prepare a high-concentration stock solution (e.g., 10-100 mM) in DMSO.

o For final experimental concentrations, dilute the DMSO stock solution into the aqueous
buffer or cell culture medium. Ensure the final DMSO concentration is low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

In Vivo Applications

For systemic administration in animal models, such as intraperitoneal (i.p.) injection, the vehicle
must be biocompatible and capable of maintaining the compound in solution.[1] Several vehicle
formulations have been successfully used.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b560243?utm_src=pdf-body
https://www.medchemexpress.com/SB_258719.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Vehicle Final Compound
. . Notes Source
Composition Concentration
10% DMSO, 40% This protocol yields a
PEG300, 5% Tween- = 6.25 mg/mL clear solution. Prepare  [1]
80, 45% Saline fresh for each use.
Suitable for
subcutaneous or
intramuscular
10% DMSO, 90% injections where slow
) = 6.25 mg/mL ) ) [1]
Corn oil release is desired.

Use caution if
continuous dosing

exceeds half a month.

Captisol® (SBE-B-CD)

10% DMSO, 90% can enhance the

] ) solubility of
Saline with 20% SBE- > 6.25 mg/mL ] [1]
hydrophobic
B-CD :
compounds in
aqueous solutions.
Given its water
Dependent on solubility, direct
Saline required dosage and dissolution in saline
solubility limits may be possible for

lower concentrations.

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use

o Calculate the required mass: For 1 mL of a 10 mM stock solution, weigh out 3.75 mg of SB
258719 hydrochloride (M.W. 374.97).

o Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of sterile,
anhydrous DMSO.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/SB_258719.html
https://www.medchemexpress.com/SB_258719.html
https://www.medchemexpress.com/SB_258719.html
https://www.benchchem.com/product/b560243?utm_src=pdf-body
https://www.benchchem.com/product/b560243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Mixing: Vortex thoroughly until the compound is completely dissolved.

o Storage: Store the stock solution at -20°C or -80°C for long-term storage.[1] It is
recommended to use within one month when stored at -20°C and within six months at -80°C.

[1]

Protocol 2: Preparation of Vehicle for In Vivo
Intraperitoneal (i.p.) Administration

This protocol is adapted from a formulation yielding a clear solution of at least 6.25 mg/mL.[1]
Materials:

e SB 258719 hydrochloride

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Procedure (to prepare 1 mL of dosing solution):

o Prepare a stock solution: Dissolve the required amount of SB 258719 hydrochloride in
DMSO to create a concentrated stock (e.g., 62.5 mg/mL).

¢ Vehicle Formulation: a. In a sterile tube, add 400 uL of PEG300. b. Add 100 uL of the SB
258719 hydrochloride DMSO stock solution to the PEG300 and mix thoroughly. c. Add 50
pL of Tween-80 and mix until the solution is homogeneous. d. Add 450 pL of sterile saline to
bring the final volume to 1 mL.

» Final Mixing: Vortex the solution until it is clear and uniform.

e Administration: It is recommended to prepare this formulation fresh on the day of use.[1]
Administer the appropriate volume to the animal based on its weight and the desired dose
(e.g., 5-20 mg/kg).[1]
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Caption: Antagonistic action of SB 258719 hydrochloride on the 5-HT7 receptor signaling
pathway.

Experimental Workflow
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Caption: Workflow for the preparation and in vivo administration of SB 258719 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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